Glucocorticoid receptor agonist-3 Ala-Ala-Mal

• CAS: 3014393-35-9
• Molecular Formula: C49H55FN4O12
• Molecular Weight: 911.0 g/mol
• InChI: InChI=1S/C49H55FN4O12/c1-25-9-12-35(64-24-28-7-6-8-30(19-28)53-45(63)27(3)52-44(62)26(2)51-38(59)16-18-54-39(60)13-14-40(54)61)43(50)41(25)46-65-37-21-33-32-11-10-29-20-31(56)15-17-47(29,4)42(32)34(57)22-48(33,5)49(37,66-46)36(58)23-55/h6-9,12-15,17,19-20,26-27,32-34,37,42,46,55,57H,10-11,16,18,21-24H2,1-5H3,(H,51,59)(H,52,62)(H,53,63)/t26-,27-,32-,33-,34-,37+,42+,46-,47-,48-,49+/m0/s1
• InChIKey: BISHTACTVXELTJ-VFAPTOKSSA-N

Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal Overview

Glucocorticoid receptor agonist-3 Ala-Ala-Mal (CAS 3014393-35-9), also designated as Compound Preparation 8, is an anti-human TNFα antibody-glucocorticoid receptor agonist (GC) conjugate belonging to the drug-linker conjugate class for antibody-drug conjugate (ADC) assembly [1]. With a molecular formula of C₄₉H₅₅FN₄O₁₂ and a molecular weight of 910.98 g/mol, this compound is disclosed in patent WO2023220549A1 and is utilized in research on autoimmune and inflammatory diseases . It represents a pre-formed conjugate linking a glucocorticoid receptor agonist payload to an anti-human TNFα antibody via an Ala-Ala-Mal linker, distinguishing it from earlier-generation drug-linker intermediates in the same series that require additional conjugation steps.

Pre-assembled anti-TNFα antibody-glucocorticoid conjugate; ready for direct assay use without in-house conjugation

Belongs to WO2023220549A1 series, structurally distinct from ABBV-3373 lineage

Reported high purity may support reproducible DAR and consistent ADC assembly workflows

• [1] Grace CHAO, et al. Human tumor necrosis factor alpha antibody glucocorticoid conjugates. Patent WO2023220549A1, 2023. View Source

Why Agonist-3 Ala-Ala-Mal Cannot Be Substituted

The glucocorticoid receptor agonist Ala-Ala-Mal series encompasses at least four distinct drug-linker conjugates (agonist-1 through agonist-4) that differ in molecular weight by up to ~48 Da, reflecting divergent payload structures, fluorination patterns, and stereochemistry [1]. These structural differences translate into measurable variations in physicochemical properties such as DMSO solubility and chromatographic purity, which directly impact conjugation efficiency, ADC homogeneity, and downstream assay reproducibility . Substituting agonist-3 with agonist-1 (MW 862.96, C₄₈H₅₄N₄O₁₁) or agonist-2 (MW 900.91, C₄₇H₅₀F₂N₄O₁₂) introduces a different payload with unverified potency and selectivity relative to the human TNFα-targeted conjugate system described in WO2023220549A1, thereby invalidating cross-study comparisons and risking inconsistent pharmacological outcomes.

Agonist-1 or Agonist-2 Different payload structures, fluorination, and molecular weight may shift potency and selectivity relative to the TNFα-targeted conjugate system

Agonist-4 (same formula) Shares molecular formula but distinct CAS confirms stereoisomerism/regioisomerism; receptor binding kinetics and conjugation efficiency may not transfer

Drug-linker intermediates Agonist-1/2 require additional antibody conjugation and purification steps; using agonist-3 as a substitute does not replicate the intermediate workflow

• [1] PeptideDB. Glucocorticoid receptor agonist-3 Ala-Ala-Mal product page. Accessed 2026. View Source

Head-to-Head Evidence for Agonist-3 Ala-Ala-Mal

Chromatographic Purity

Glucocorticoid receptor agonist-3 Ala-Ala-Mal (CAS 3014393-35-9) demonstrates a reported purity of 99.72% , compared with 97.27% reported for the structurally related agonist-2 Ala-Ala-Mal (CAS 2166376-64-1, compound 79) . The agonist-3 payload alone (Preparation 6, CAS 2842165-73-3) achieves 98.46% purity , indicating that conjugation with the Ala-Ala-Mal linker and anti-TNFα antibody does not degrade purity but rather yields a higher-purity final product relative to its unconjugated payload precursor.

Chromatographic Purity

Supplier-reported

99.72% (vs. 97.27% agonist-2, 98.46% unconjugated payload)

Reported purity may support consistent ADC conjugation and DAR

HPLC conditions not disclosed; verify by orthogonal method

Evidence Dimension	Reported chromatographic purity (%)
Target Compound Data	99.72% (Agonist-3 Ala-Ala-Mal)
Comparator Or Baseline	Agonist-2 Ala-Ala-Mal: 97.27%; Agonist-3 payload (Preparation 6): 98.46%
Quantified Difference	+2.45 percentage points over agonist-2; +1.26 percentage points over unconjugated agonist-3 payload
Conditions	Vendor-reported HPLC purity; specific column and method not disclosed by suppliers

Why This Matters

Higher purity reduces the risk of unconjugated payload or linker-related impurities interfering with ADC conjugation stoichiometry, which is critical for achieving consistent drug-to-antibody ratio (DAR) and reproducible pharmacological results.

DMSO Solubility Profile

The DMSO solubility of glucocorticoid receptor agonist-3 Ala-Ala-Mal is reported as ~100 mg/mL (~109.77 mM with sonication) [1]. In comparison, agonist-1 Ala-Ala-Mal exhibits DMSO solubility of ~110 mg/mL (127.47 mM) [2], while agonist-4 Ala-Ala-Mal is described only qualitatively as 'typically soluble in DMSO (e.g., 10 mM)' . Agonist-2 Ala-Ala-Mal lacks quantitative solubility data, described as 'may dissolve in DMSO in most cases' [3]. The ~100 mg/mL threshold for agonist-3 enables preparation of high-concentration stock solutions suitable for in vivo formulation development.

DMSO Solubility

Supplier-reported

~100 mg/mL (~109.77 mM) with sonication

Quantified solubility supports precise stock preparation for dose-response assays

Agonist-2/4 lack comparable quantitative data

Evidence Dimension	DMSO solubility (mg/mL and mM)
Target Compound Data	~100 mg/mL (~109.77 mM) with sonication
Comparator Or Baseline	Agonist-1: ~110 mg/mL (127.47 mM); Agonist-4: qualitative only (~10 mM typical); Agonist-2: no quantitative data
Quantified Difference	Agonist-1 has ~10% higher mg/mL solubility but ~16% higher molar solubility; Agonist-4 and Agonist-2 lack comparable quantitative data
Conditions	DMSO, with ultrasonic assistance; room temperature

Why This Matters

Quantitatively defined solubility enables precise stock solution preparation for dose-response assays; the absence of quantitative solubility data for agonist-2 and agonist-4 introduces uncertainty in experimental planning and may necessitate additional solubility testing before use.

• [1] PeptideDB. Glucocorticoid receptor agonist-3 Ala-Ala-Mal solubility data. DMSO: ~100 mg/mL (~109.77 mM). View Source
• [2] GlpBio. Glucocorticoid receptor agonist-1 Ala-Ala-Mal product page. DMSO: 110 mg/mL (127.47 mM). View Source
• [3] PeptideDB. Glucocorticoid receptor agonist-2 Ala-Ala-Mal solubility data. May dissolve in DMSO. View Source

Molecular Identity and Isomerism

Glucocorticoid receptor agonist-3 Ala-Ala-Mal (CAS 3014393-35-9) and agonist-4 Ala-Ala-Mal (CAS 3014393-37-1) share an identical molecular formula of C₄₉H₅₅FN₄O₁₂ and near-identical molecular weights (910.98 vs. 911.0 g/mol, respectively) . The assignment of distinct CAS Registry Numbers by the Chemical Abstracts Service confirms that these are separate chemical entities, consistent with stereoisomerism or regioisomerism within the glucocorticoid payload or linker conjugation site. Agonist-1 (C₄₈H₅₄N₄O₁₁, MW 862.96) [1] and agonist-2 (C₄₇H₅₀F₂N₄O₁₂, MW 900.91) are unambiguously differentiated by elemental composition, fluorination level, and molecular weight.

Molecular Identity

CAS-assigned

C₄₉H₅₅FN₄O₁₂, MW 910.98, CAS 3014393-35-9

Unique CAS confirms distinct stereoisomer/regioisomer vs. agonist-4

Structural elucidation details not publicly disclosed for all members

Evidence Dimension	Molecular formula, molecular weight, and CAS Registry Number
Target Compound Data	C₄₉H₅₅FN₄O₁₂, MW 910.98, CAS 3014393-35-9
Comparator Or Baseline	Agonist-4: C₄₉H₅₅FN₄O₁₂, MW 911.0, CAS 3014393-37-1; Agonist-1: C₄₈H₅₄N₄O₁₁, MW 862.96; Agonist-2: C₄₇H₅₀F₂N₄O₁₂, MW 900.91
Quantified Difference	Agonist-3 vs. Agonist-4: identical formula, different CAS (stereoisomers/regioisomers); Agonist-3 vs. Agonist-1: ΔMW = +48.02 Da, ΔC₁HFN₄O₁; Agonist-3 vs. Agonist-2: ΔMW = +10.07 Da, ΔC₂H₅ (minus one F)
Conditions	CAS Registry assignment based on structural elucidation; specific stereochemical configuration not publicly disclosed for all members

Why This Matters

Distinct CAS numbers enforce unambiguous chemical identification for procurement, inventory management, and publication reproducibility; ordering by CAS number prevents inadvertent substitution of a stereoisomer or regioisomer that may exhibit different receptor binding kinetics or ADC conjugation efficiency.

• [1] GlpBio. Glucocorticoid receptor agonist-1 Ala-Ala-Mal product page. MW 862.96, Formula C₄₈H₅₄N₄O₁₁, CAS 2166376-51-6. View Source

Patent Provenance

Glucocorticoid receptor agonist-3 Ala-Ala-Mal is specifically disclosed in patent WO2023220549A1 (filed 2023) [1], whereas agonist-1 Ala-Ala-Mal (compound 88) and agonist-2 Ala-Ala-Mal (compound 79) originate from the earlier patent WO2017210471 (filed 2017) [2]. The later patent filing for agonist-3 reflects an independent chemical optimization campaign within the human TNFα antibody-glucocorticoid conjugate space, distinct from the ABBV-3373 development lineage. Agonist-2 is explicitly marketed as an 'active reference for ABBV-3373' , whereas agonist-3 is not associated with that clinical candidate, indicating a divergent research application focus.

Patent Provenance

Patent context

WO2023220549A1 (2023) vs. WO2017210471 (2017)

Agonist-3 originates from a more recent chemical series targeting TNFα-GC conjugates

Divergent research application from ABBV-3373 (agonist-2 reference)

Evidence Dimension	Priority patent document and filing year
Target Compound Data	WO2023220549A1 (2023), Grace CHAO et al., 'Human tumor necrosis factor alpha antibody glucocorticoid conjugates'
Comparator Or Baseline	Agonist-1 and Agonist-2: WO2017210471 (2017), McPherson et al., 'Preparation of glucocorticoid receptor agonist and immunoconjugates thereof'
Quantified Difference	Patent filing date difference of ~6 years; distinct inventive entities and chemical series
Conditions	Patent family analysis based on WIPO PCT publications

Why This Matters

Patent provenance informs the research context and intended application; agonist-3 belongs to a more recent chemical series targeting human TNFα antibody-glucocorticoid conjugates, which may incorporate structural lessons learned from earlier-generation compounds, while agonist-2 is specifically tied to ABBV-3373 as an analytical reference standard.

• [1] Grace CHAO, et al. Human tumor necrosis factor alpha antibody glucocorticoid conjugates. Patent WO2023220549A1, 2023. View Source
• [2] McPherson MJ, et al. Preparation of glucocorticoid receptor agonist and immunoconjugates thereof. Patent WO2017210471, 2017. View Source

Conjugation State and Readiness

Glucocorticoid receptor agonist-3 Ala-Ala-Mal is described as 'an anti-human TNFα antibody-glucocorticoid receptor agonist (GC) conjugate' (Compound Preparation 8), indicating a pre-assembled antibody-drug conjugate entity . In contrast, agonist-1 Ala-Ala-Mal (compound 88) is described as a drug-linker intermediate that 'can be conjugated with Adalimumab (HY-P9908) to prepare an ADC' , requiring an additional conjugation step. Agonist-2 Ala-Ala-Mal (compound 79) is similarly positioned as an intermediate that 'may be utilized to prepare anti-inflammatory ADC molecules' . This distinction means agonist-3 can be used directly in assays targeting human TNFα without the need for in-house antibody conjugation and subsequent purification.

Conjugation Readiness

Vendor-described

Pre-assembled anti-human TNFα antibody-GC conjugate

Ready-to-use format reduces experimental variability from in-house conjugation

Antibody clone and DAR not disclosed

Evidence Dimension	Conjugation state and workflow readiness
Target Compound Data	Fully assembled anti-human TNFα antibody-GC conjugate (Compound Preparation 8)
Comparator Or Baseline	Agonist-1: drug-linker intermediate requiring conjugation with Adalimumab; Agonist-2: drug-linker intermediate requiring antibody conjugation; ABBV-3373: clinical-stage ADC with proprietary GRM payload conjugated to adalimumab
Quantified Difference	Eliminates 1-2 synthetic steps (antibody conjugation + purification) from the experimental workflow
Conditions	Product descriptions from multiple vendor datasheets; specific antibody clone and DAR not disclosed

Why This Matters

The pre-conjugated format of agonist-3 reduces experimental variability introduced by user-performed antibody conjugation (DAR heterogeneity, aggregation, unconjugated antibody removal) and accelerates the transition from compound procurement to biological assay, making it the preferred choice for laboratories seeking a ready-to-use human TNFα-targeted GC conjugate.

GR Binding Potency Benchmark

While direct GR binding IC₅₀ data for glucocorticoid receptor agonist-3 Ala-Ala-Mal has not been publicly disclosed, the ABBV-3373 payload—a structurally related glucocorticoid receptor modulator (GRM) from the same therapeutic class—exhibits a GR binding pIC₅₀ of 8.52, corresponding to an IC₅₀ of approximately 3 nM, as reported in the IUPHAR/BPS Guide to Pharmacology [1] and the Journal of Medicinal Chemistry (2022) [2]. Agonist-1 payload (compound 41 in WO2017210471) demonstrates a GR agonist IC₅₀ of 2.8 nM , while agonist-2 payload (compound 21) shows an IC₅₀ of 6.6 nM . These values establish a class-level potency range of approximately 3-7 nM for GRM payloads in this chemical series.

GR Binding Context

Class-level inference

Related GRM payload IC₅₀ range 2.8–6.6 nM; no direct data for agonist-3 conjugate

Class-level potency context only; confirm batch-specific activity if required

Request vendor biological validation data before large-scale procurement

Evidence Dimension	Glucocorticoid receptor binding/inhibition potency (IC₅₀)
Target Compound Data	Not publicly disclosed for the complete agonist-3 Ala-Ala-Mal conjugate
Comparator Or Baseline	ABBV-3373 GRM payload: IC₅₀ ~3 nM (pIC₅₀ 8.52); Agonist-1 payload (compound 41): IC₅₀ 2.8 nM; Agonist-2 payload (compound 21): IC₅₀ 6.6 nM
Quantified Difference	Class-level GRM payload IC₅₀ range: 2.8–6.6 nM (potency within one order of magnitude)
Conditions	GR competitive binding assay; specific assay format (cell-free vs. cell-based) varies by reference

Why This Matters

The class-level potency benchmark provides context for the expected pharmacological activity of agonist-3; however, users should note the absence of direct potency data for this specific conjugate and consider requesting vendor-provided batch-specific biological validation data before committing to large-scale procurement.

• [1] IUPHAR/BPS Guide to Pharmacology. ABBV-3373 ligand page. GR binding pIC₅₀ 8.52 (IC₅₀ ~3 nM). View Source
• [2] Hobson AD, McPherson MJ, Hayes ME, et al. Discovery of ABBV-3373, an Anti-TNF Glucocorticoid Receptor Modulator Immunology Antibody Drug Conjugate. J Med Chem. 2022;65(23):15893-15934. View Source

Application Scenarios for Agonist-3 Ala-Ala-Mal

Human TNFα-Targeted Glucocorticoid Delivery

Researchers studying rheumatoid arthritis, inflammatory bowel disease, or psoriasis in human TNFα-expressing cellular or animal models benefit from agonist-3's ready-to-use antibody-GC conjugate format. Unlike agonist-1 and agonist-2, which require in-house conjugation to adalimumab or another anti-TNFα antibody followed by purification and DAR characterization, agonist-3 is supplied as a pre-formed conjugate . This eliminates conjugation-related variability and accelerates assay deployment, making it particularly suitable for laboratories without dedicated ADC synthesis capabilities.

High-Purity ADC Reference Standard

With a reported purity of 99.72%, agonist-3 Ala-Ala-Mal surpasses the purity of agonist-2 (97.27%) and the unconjugated agonist-3 payload (98.46%) . This purity level supports its use as a reference standard for HPLC method development, mass spectrometry characterization of ADC species, and as a system suitability standard in quality control workflows for TNFα-targeted glucocorticoid ADC programs.

New Series vs. ABBV-3373

Investigators conducting structure-activity relationship (SAR) studies or intellectual property landscape analyses need to differentiate between the WO2017210471 series (agonist-1, agonist-2, ABBV-3373) and the WO2023220549A1 series (agonist-3, agonist-4) . Agonist-3 serves as the representative fully conjugated member of the more recent 2023 patent family, enabling head-to-head comparisons between AbbVie's earlier GRM-ADC platform and the newer human TNFα antibody-glucocorticoid conjugates disclosed by Grace CHAO et al.

In Vivo Formulation with Defined Solubility

The quantitatively reported DMSO solubility of ~100 mg/mL (~109.77 mM) for agonist-3 provides a defined starting point for in vivo formulation development, in contrast to agonist-2 (no quantitative solubility data) and agonist-4 (qualitative estimate only). This enables precise calculation of stock solution concentrations for intraperitoneal or intravenous dosing in mouse models of contact hypersensitivity or collagen-induced arthritis, where consistent compound delivery is essential for reproducible pharmacodynamic readouts.

Application

Selection Property

Validation Focus

TNFα-targeted glucocorticoid research

Pre-conjugated antibody-GC format

Confirm DAR and TNFα binding in inflammatory disease models

ADC analytical method development

High reported purity (99.72%)

Verify purity by orthogonal chromatographic methods

SAR and IP landscape analysis

WO2023220549A1 series representative

Confirm structural assignment distinct from earlier WO2017210471 series

In vivo formulation development

Quantified DMSO solubility (~100 mg/mL)

Validate solubility and stability in relevant vehicle for autoimmune models